5-(3-iodo-1H-indol-5-yl)-1,2,4-oxadiazol-3-amine

• Molecular Formula: C10H7IN4O
• Molecular Weight: 326.09 g/mol
• IUPAC Name: 5-(3-iodo-1H-indol-5-yl)-1,2,4-oxadiazol-3-amine
• InChI: InChI=1S/C10H7IN4O/c11-7-4-13-8-2-1-5(3-6(7)8)9-14-10(12)15-16-9/h1-4,13H,(H2,12,15)
• InChI Key: MEOSETKACVJITK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C3=NC(=NO3)N)C(=CN2)I

Description

5-(3-iodo-1H-indol-5-yl)-1,2,4-oxadiazol-3-amine is a useful research compound. Its molecular formula is C10H7IN4O and its molecular weight is 326.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-(1H-indol-5-yl)-[1,2,4]oxadiazol-3-ylamine (0.225 g, 1.12 mmol) in DMF (1 mL) was added KOH pellets (0.189 g, 3.36 mmol) at 0-5° C. The reaction was stirred for 10 min then I2 (0.567 g, 2.24 mmol) was added portionwise. The reaction was stirred another 2 h at RT then treated with saturated aq sodium thiosulphate (100 mL) to obtain a brownish precipitate. The precipitate was filtered and dried under vacuum. The crude was further treated with petroleum ether to give 5-(3-iodo-1H-indol-5-yl)-1,2,4-oxadiazol-3-amine (0.2 g, 54%) as off white solid. MS (ESI, pos. ion) m/z: 326.9 (M+1).